Cas no 2408969-63-9 (Phenol, 4-(3-pyrrolidinylmethyl)-, hydrobromide (1:1))

• Product Name: Phenol, 4-(3-pyrrolidinylmethyl)-, hydrobromide (1:1)
• CAS No: 2408969-63-9
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 5457829
• PubChem ID: 146082190
• Update Time: 2025-06-23

Phenol, 4-(3-pyrrolidinylmethyl)-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

• Z4186254010
• 2408969-63-9
• 4-(Pyrrolidin-3-ylmethyl)phenol;hydrobromide
• EN300-7537490
• 4-[(pyrrolidin-3-yl)methyl]phenol hydrobromide
• Phenol, 4-(3-pyrrolidinylmethyl)-, hydrobromide (1:1)

• Inchi： 1S/C11H15NO.BrH/c13-11-3-1-9(2-4-11)7-10-5-6-12-8-10;/h1-4,10,12-13H,5-8H2;1H
• InChI Key： MEJHGFRCEODTFJ-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(CC2CCNC2)C=C1.[H]Br

Computed Properties

• Exact Mass: 257.04153g/mol
• Monoisotopic Mass: 257.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on Phenol, 4-(3-pyrrolidinylmethyl)-, hydrobromide (1:1)

Phenol, 4-(3-pyrrolidinylmethyl)-, hydrobromide (1:1) and its Applications in Modern Chemical Biology

Phenol, 4-(3-pyrrolidinylmethyl)-, hydrobromide (1:1), with the CAS number 2408969-63-9, is a significant compound in the realm of chemical biology. This compound has garnered attention due to its unique structural properties and its potential applications in various biochemical and pharmaceutical research areas. The hydrobromide salt form enhances its solubility and stability, making it a versatile reagent for synthetic chemistry and drug development.

The molecular structure of Phenol, 4-(3-pyrrolidinylmethyl)-, hydrobromide (1:1) consists of a phenolic ring substituted with a 3-pyrrolidinylmethyl group, further stabilized by a hydrobromide counterion. This configuration imparts specific chemical and biological properties that make it valuable in the design of novel therapeutic agents. The phenolic moiety is known for its ability to participate in hydrogen bonding and metal coordination, while the pyrrolidinyl group contributes to the compound's bioisosteric properties, enhancing its interaction with biological targets.

In recent years, there has been a surge in research focused on developing small-molecule modulators for neurological disorders. The structural features of Phenol, 4-(3-pyrrolidinylmethyl)-, hydrobromide (1:1) make it a promising candidate for investigating potential treatments for conditions such as Alzheimer's disease and Parkinson's disease. Studies have shown that compounds with similar scaffolds can interact with amyloid-beta plaques and alpha-synuclein aggregates, which are hallmark pathological features of these neurodegenerative diseases. The ability of this compound to modulate protein-protein interactions could lead to the development of novel pharmacological strategies.

The compound's potential in drug discovery is further highlighted by its role as an intermediate in the synthesis of more complex molecules. Researchers have utilized Phenol, 4-(3-pyrrolidinylmethyl)-, hydrobromide (1:1) to develop derivatives with enhanced pharmacological activity. For instance, modifications at the pyrrolidinyl ring have been explored to improve binding affinity and selectivity for specific biological targets. These derivatives are being evaluated in preclinical studies to assess their efficacy and safety profiles.

The hydrobromide salt form of this compound offers several advantages in synthetic applications. Its increased solubility in water and organic solvents broadens its utility in various reaction conditions. Additionally, the stability provided by the hydrobromide counterion ensures that the compound remains viable for extended periods during storage and transportation. This stability is particularly crucial in pharmaceutical research where long-term storage of reagents is often required.

Recent advancements in computational chemistry have also facilitated the design of novel derivatives of Phenol, 4-(3-pyrrolidinylmethyl)-, hydrobromide (1:1). Molecular modeling techniques have been employed to predict the binding modes of this compound with target proteins, providing insights into its mechanism of action. These computational studies have guided experimental efforts to optimize the compound's structure for improved biological activity. The integration of computational methods with traditional synthetic chemistry has accelerated the discovery process and led to the identification of promising candidates for further development.

The compound's potential extends beyond neurological disorders. It has been investigated for its antimicrobial properties, where its ability to disrupt bacterial cell membranes has shown promise in preliminary studies. The phenolic ring can engage in interactions with bacterial enzymes and cellular components, leading to cell lysis and death. This antimicrobial activity makes it an attractive candidate for developing novel antibiotics or antimicrobial agents.

In conclusion, Phenol, 4-(3-pyrrolidinylmethyl)-, hydrobromide (1:1), CAS number 2408969-63-9, is a multifaceted compound with significant applications in chemical biology and drug development. Its unique structural features and biological activities make it a valuable tool for researchers investigating neurological disorders, antimicrobial agents, and other therapeutic areas. The advancements in synthetic chemistry and computational methods continue to enhance our understanding of this compound's potential and guide the development of novel derivatives with improved pharmacological properties.